7-(2,2-dimethylpropyl)-1,3-dimethyl-5-[(3-methylbutyl)sulfanyl]-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 7-(2,2-dimethylpropyl)-1,3-dimethyl-5-(3-methylbutylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H28N4O2S/c1-11(2)8-9-25-15-13-14(19-12(20-15)10-18(3,4)5)21(6)17(24)22(7)16(13)23/h11H,8-10H2,1-7H3
• InChI Key: DVJOMWWGXJTSKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)CC(C)(C)C
• Molecular Formula: C18H28N4O2S
• Molecular Weight: 364.5 g/mol

Description

The compound is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to pyridine. It contains two nitrogen atoms at positions 1 and 3 in the ring. The presence of the sulfanyl group (-SH) and the dione group (two carbonyl groups) could potentially give this compound unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring, along with the various substituents, would give this compound a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the sulfanyl and dione groups, as well as the pyrimidine ring. These functional groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. The presence of the sulfanyl and dione groups could potentially influence these properties.

Scientific Research Applications

Antiviral Properties

“AKOS024592785” exhibits antiviral activity against specific viruses. .

Anti-Inflammatory Effects

Studies suggest that this compound possesses anti-inflammatory properties. .

Cancer Research

In cancer research, “AKOS024592785” has drawn attention due to its potential as an anticancer agent. Researchers explore its effects on tumor growth, apoptosis, and metastasis. .

Neuroprotection

Emerging evidence suggests that “AKOS024592785” may have neuroprotective properties. .

Antioxidant Activity

As an antioxidant, this compound scavenges free radicals and protects cells from oxidative stress. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidine derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when working with chemical compounds.

Future Directions

Future research on this compound could involve exploring its potential uses, particularly in the field of medicinal chemistry. Further studies could also focus on optimizing its synthesis process and investigating its mechanism of action.